Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-4-methoxy-, (6aR-cis)-

• IUPAC Name: (3R,7S)-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
• InChI: InChI=1S/C17H14O6/c1-20-10-6-11-14(8-4-5-21-17(8)22-11)15-13(10)7-2-3-9(18)12(7)16(19)23-15/h6,8,17H,2-5H2,1H3/t8-,17+/m1/s1
• InChI Key: WWSYXEZEXMQWHT-RBHXEPJQSA-N
• Canonical SMILES: COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5CCOC5OC4=C1
• Isomeric SMILES: COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4[C@H]5CCO[C@H]5OC4=C1
• Molecular Formula: C17H14O6
• Molecular Weight: 314.29 g/mol

Description

Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-4-methoxy-, (6aR-cis)- is a useful research compound. Its molecular formula is C17H14O6 and its molecular weight is 314.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-4-methoxy-, (6aR-cis)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-4-methoxy-, (6aR-cis)- including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Spectroscopic Analysis

• 1H NMR spectra of aflatoxin-B2, which includes the specified compound, have been analyzed to understand the solution conformation of the tetrahydrofuran moieties (Blunden et al., 1988).

Structural Characterization in Fungal Derivatives

• Compounds similar to the specified chemical structure, such as pyrano[4,3-c][2]benzopyran-1,6-dione derivatives, have been isolated from the fungus Phellinus igniarius. These compounds demonstrate selective cytotoxicity against certain cancer cell lines (Mo et al., 2004).

Chemical Modification for Medical Research

• Aflatoxin B1, which incorporates a similar chemical structure, has been studied for its genetic damage prevention using chemical agents. This showcases the compound's relevance in understanding mycotoxins and their effects (Madrigal-Bujaidar et al., 2011).

Potential in Anticoagulant Development

• Derivatives containing the carbon skeleton of aflatoxins, similar to the specified compound, have been synthesized and shown to exhibit medium anticoagulant activity at early stages (Mouli et al., 1983).

Crystallographic Studies

• The crystal structures of monomeric and dimeric forms of pimpinellin, closely related to the given compound, have been studied, revealing significant information about molecular interactions and conformation (De Oliveira et al., 2004).

Synthesis Methodologies

• Novel synthesis methods have been developed for cis-fused hexahydro-1H-furo[3,4-c]pyran derivatives, indicating the potential for creating diverse derivatives of the compound for various research applications (Reddy et al., 2012).